Cas no 64013-42-9 (1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-(hydroxymethyl)-7-methoxy-)

• Product Name: 1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-(hydroxymethyl)-7-methoxy-
• CAS No: 64013-42-9
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• CID: 1673240
• PubChem ID: 19905503
• Update Time: 2025-04-21

1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-(hydroxymethyl)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-(hydroxymethyl)-7-methoxy-
• 6,8-dihydroxy-3-(hydroxymethyl)-7-methoxyisochromen-1-one
• SCHEMBL9179745
• DTXSID20601174
• 6,8-Dihydroxy-3-(hydroxymethyl)-7-methoxy-1H-2-benzopyran-1-one
• 64013-42-9

• Inchi： 1S/C11H10O6/c1-16-10-7(13)3-5-2-6(4-12)17-11(15)8(5)9(10)14/h2-3,12-14H,4H2,1H3
• InChI Key： FKMUGUKLCQUICL-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=CC=2C=C1CO)O)OC)O)=O

Computed Properties

• Exact Mass: 238.0477
• Monoisotopic Mass: 238.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives